Cas no 1261616-65-2 (Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261616-65-2
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4994689
• Update Time: 2025-08-02

Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C15H10F4O3/c1-21-14(20)11-3-2-4-12(16)13(11)9-5-7-10(8-6-9)22-15(17,18)19/h2-8H,1H3
• InChI Key： XILJGDISCVPYSQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC)=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5

Additional information on Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

Introduction to Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261616-65-2)

Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate, identified by its CAS number 1261616-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the biphenyl family, a class of molecules known for their diverse biological activities and applications in drug development.

The structural features of Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate include a fluoro substituent at the 6-position and a trifluoromethoxy group at the 4'-position of the biphenyl core. These fluorinated aromatic groups are strategically positioned to enhance the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of these fluorine atoms also contributes to the compound's resistance to enzymatic degradation, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate biological pathways effectively. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. This has made fluorinated compounds particularly valuable in the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects and improve patient outcomes.

Recent studies have demonstrated that biphenyl derivatives can exhibit potent inhibitory activity against certain kinases. For instance, modifications involving fluoro and trifluoromethoxy groups have been shown to enhance binding affinity and reduce off-target effects. The compound Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate is being investigated as a potential lead molecule for further optimization into a kinase inhibitor.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available biphenyl precursors. The introduction of the fluoro and trifluoromethoxy groups requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired biphenyl core structure efficiently.

In addition to its potential as a kinase inhibitor, Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate may also find applications in other therapeutic areas. Its unique structural motifs make it a versatile scaffold for drug discovery, allowing chemists to explore various modifications that could enhance its biological activity. For example, further derivatization could lead to compounds with improved selectivity or reduced toxicity.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. Fluorinated biphenyl derivatives like Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate represent a promising class of molecules with the potential to revolutionize drug development. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their therapeutic efficacy.

The use of computational methods in drug design has also played a significant role in the development of compounds like this one. Molecular modeling techniques can predict how different structural modifications will affect the biological activity of a molecule. By leveraging these tools, researchers can accelerate the discovery process and identify promising candidates for further experimental validation.

In conclusion, Methyl 6-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261616-65-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an important role in shaping the future of medicine.